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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃. The

following procedures detail operational and disposal plans to ensure laboratory safety and

proper chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)
While 1,3-Dimethyluric acid is not classified as a hazardous material, its toxicological properties

have not been fully investigated.[1][2] Therefore, it is crucial to handle the isotopically labeled

compound with care, minimizing exposure and adhering to standard laboratory safety

protocols. The primary risks are potential irritation upon contact with eyes, skin, or the

respiratory tract if inhaled as a dust.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Rationale

Eye Protection
Safety glasses with side

shields or chemical goggles

To prevent eye contact with

dust particles.[3]

Hand Protection
Nitrile or other chemically

resistant gloves

To avoid skin contact. Gloves

should be inspected for tears

before use.[3]

Body Protection Full-length laboratory coat

To protect skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection Not generally required

A dust mask or respirator may

be necessary if handling large

quantities or if there is a risk of

generating dust.[6]

Handling and Storage
Proper handling and storage are critical to maintain the chemical and isotopic integrity of 1,3-

Dimethyluric acid-¹³C₄,¹⁵N₃ and to ensure the safety of laboratory personnel.

Operational Plan:

Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,

such as weighing, a chemical fume hood is recommended.[3]

Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound.[3] Remove and wash contaminated clothing before

reuse.[1]

Handling Powder: When weighing the powdered compound, do so in a draft-shielded

balance or a fume hood to minimize aerosolization.[3] Avoid generating dust.[1]

Storage Plan:
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Parameter Recommendation

Temperature
Store the solid compound at -20°C for long-term

storage.[7][8]

Container Keep in a tightly closed container.[1]

Location

Store in a cool, dry, well-ventilated area away

from incompatible substances such as strong

oxidizing agents.[1]

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Spill Response:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the

immediate vicinity.

Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[3]

Containment: For a powder spill, gently cover it with a damp paper towel to avoid raising

dust.

Clean-up: Sweep up or absorb the material and place it into a suitable, clean, dry, and closed

container for disposal.[1]

Decontaminate: Clean the spill area with soap and water.[3]

Disposal Plan: Waste containing 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ should be handled in

accordance with local, state, and federal regulations for chemical waste.[3] As stable isotopes

are not radioactive, no special precautions for radioactivity are necessary.[3] The disposal

procedures are generally the same as for the unlabeled compound.[3]

Experimental Workflow
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The following diagram outlines the standard procedure for safely handling 1,3-Dimethyluric

acid-¹³C₄,¹⁵N₃ in a laboratory setting.

Preparation

Handling

Post-Experiment

Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

Weigh Compound in Fume Hood
or Draft-Shielded Balance

Prepare Solution or
Perform Experiment

Clean Work Area

Store Remaining Compound at -20°C
in a Tightly Sealed Container

Dispose of Waste in
Designated Chemical Waste Container

Remove PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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